2-Bromo-5-nitro-4-trifluoromethoxyaniline
Overview
Description
2-Bromo-5-nitro-4-trifluoromethoxyaniline is a chemical compound with the CAS Number: 1174005-83-4 and Linear Formula: C7H4BrF3N2O3 . It is used for experimental and research purposes .
Molecular Structure Analysis
The molecular structure of this compound is based on its linear formula, C7H4BrF3N2O3 . Detailed structural analysis would require more specific resources or experimental data.Chemical Reactions Analysis
Specific chemical reactions involving this compound are not provided in the available resources . Further information might be found in specialized chemical reaction databases or literature.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be found in specialized chemical databases .Scientific Research Applications
Molecular Electronics
Research on molecules containing nitroamine redox centers, similar to the functional groups in 2-Bromo-5-nitro-4-trifluoromethoxyaniline, has demonstrated significant potential in the development of molecular electronic devices. These molecules exhibit negative differential resistance and high on-off peak-to-valley ratios, essential for creating efficient electronic switches (Chen et al., 1999).
Catalysis
The catalytic hydrogenation of nitroarenes, closely related to the functionalities of this compound, has been a key process in producing anilines, which serve as intermediates for agrochemicals, pharmaceuticals, and dyes. Platinum-based catalysts on FeOx supports have shown high activity and selectivity for this transformation, underscoring the importance of nitro group functionalization in catalytic processes (Haisheng Wei et al., 2014).
Sensor Technology
The introduction of nitro and bromo groups, similar to those in this compound, into metal-organic frameworks (MOFs) has been explored for the detection of explosive compounds in aqueous media. Specifically, Cd(II) luminescent MOFs demonstrated selective and sensitive fluorescence quenching in the presence of picric acid, indicating potential applications in safety and environmental monitoring (Yadagiri Rachuri et al., 2016).
Environmental Remediation
Compounds with nitroaromatic structures, similar to this compound, undergo biotransformation and are subjects of environmental remediation studies. The microbial degradation of these compounds, particularly in the context of explosives like TNT, has been extensively researched to understand and enhance bioremediation processes (J. Hawari et al., 2000).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of research and applications for 2-Bromo-5-nitro-4-trifluoromethoxyaniline are not specified in the available resources . This would depend on ongoing scientific research and technological developments.
Relevant Papers The relevant papers for this compound can be found in scientific literature and databases . These papers would provide more detailed information about the compound, including experimental results, application areas, and advanced analyses.
properties
IUPAC Name |
2-bromo-5-nitro-4-(trifluoromethoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF3N2O3/c8-3-1-6(16-7(9,10)11)5(13(14)15)2-4(3)12/h1-2H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZMYNIDWJGKAQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])OC(F)(F)F)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF3N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681513 | |
Record name | 2-Bromo-5-nitro-4-(trifluoromethoxy)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1174005-83-4 | |
Record name | 2-Bromo-5-nitro-4-(trifluoromethoxy)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1174005-83-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-5-nitro-4-(trifluoromethoxy)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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